Cas no 89816-94-4 (Cyclohexanecarboxylic acid, 3-bromo-1-ethyl-2-oxo-, ethyl ester)

Cyclohexanecarboxylic acid, 3-bromo-1-ethyl-2-oxo-, ethyl ester structure
89816-94-4 structure
Product Name:Cyclohexanecarboxylic acid, 3-bromo-1-ethyl-2-oxo-, ethyl ester
CAS No:89816-94-4
MF:C11H17BrO3
MW:277.154883146286
CID:588215
PubChem ID:13162941
Update Time:2025-04-19

Cyclohexanecarboxylic acid, 3-bromo-1-ethyl-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 3-bromo-1-ethyl-2-oxo-, ethyl ester
    • ethyl 3-bromo-1-ethyl-2-oxocyclohexane-1-carboxylate
    • DTXSID70523796
    • 89816-94-4
    • Ethyl 3-bromo-1-ethyl-2-oxocyclohexanecarboxylate
    • starbld0019579
    • Inchi: 1S/C11H17BrO3/c1-3-11(10(14)15-4-2)7-5-6-8(12)9(11)13/h8H,3-7H2,1-2H3
    • InChI Key: DDGXHULAWSRWOP-UHFFFAOYSA-N
    • SMILES: BrC1C(C(C(=O)OCC)(CC)CCC1)=O

Computed Properties

  • Exact Mass: 276.03611g/mol
  • Monoisotopic Mass: 276.03611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 43.4Ų
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